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Compound of Interest

Compound Name: lodomethyl methyl ether

Cat. No.: B079887

Safe Handling and Disposal of lodomethyl Methyl
Ether

This guide provides essential safety protocols, personal protective equipment (PPE)
requirements, and operational plans for the handling and disposal of lodomethyl methyl ether
(CAS No. 13057-19-7). This substance is a highly flammable, toxic, and corrosive halo ether
that is also a suspected carcinogen, demanding strict adherence to safety procedures.[1][2][3]

Essential Information

lodomethyl methyl ether is a highly reactive chemical that must be handled with extreme
caution. It is toxic if swallowed, inhaled, or in contact with skin, causes severe skin burns and
eye damage, and is suspected of causing cancer.[1][2] Its high flammability also presents a
significant fire risk.[1][2] All work must be conducted within a certified chemical fume hood, and
all personnel must be trained on the specific hazards and procedures outlined in this
document.

Hazard Summary

The following table summarizes the hazards associated with lodomethyl methyl ether based
on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Class Pictogram Signal Word Hazard Statement
H225: Highly
Flammable Liquids walt text Danger flammable liquid and

vapor.[1][2]

H301+H311+H331:
Acute Toxicity (Oral, E, Toxic if swallowed, in
_ raalt text Danger _ _ _
Dermal, Inhalation) contact with skin, or if
inhaled.[2][3]
) H314: Causes severe
Skin . )
' o waalt text Danger skin burns and eye
Corrosion/Irritation
damage.[1][2]
) o r, H351: Suspected of
Carcinogenicity laalt text Danger

causing cancer.[1][2]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory. Standard laboratory attire (long
pants, closed-toe shoes) is required at all times.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.calpaclab.com/glove-compatibility/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://ehs.berkeley.edu/glove-selection-guide
https://www.calpaclab.com/glove-compatibility/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.calpaclab.com/glove-compatibility/
https://www.gloves.com/blogs/resources/nitrile-gloves-chemical-resistance-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specific
Recommendations

Rationale

Hand Protection

Double-gloving is required.
Inner Glove: Nitrile. « Outer
Glove: Butyl rubber or Viton™,

Halogenated ethers can
quickly permeate common lab
gloves like nitrile and latex.[2]
[4] Butyl rubber offers superior
resistance to these
compounds.[5] Double-gloving
provides an additional layer of
protection and allows for safe
removal of the contaminated

outer glove.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

Protects against splashes of
this highly corrosive liquid,
which can cause severe eye

damage, including blindness.

[2]4]

Body Protection

Flame-retardant and chemical-
resistant lab coat. For larger
quantities or increased splash
risk, a chemical-resistant apron

or coveralls are required.

Provides protection against
skin contact, which can cause
severe burns and toxicity.[4][6]
Flame-retardant material is
essential due to the high

flammability of the compound.

Respiratory Protection

All work must be performed in
a certified chemical fume hood.
For situations with potential
exposure outside a fume hood
(e.g., large spills), a NIOSH-
approved full-face respirator
with an organic vapor cartridge
or a Self-Contained Breathing

Apparatus (SCBA) is required.
[31[71[8]

The substance is toxic if
inhaled.[1][2] Engineering
controls (fume hood) are the
primary defense. Respirators

are for emergency situations.
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Hierarchy of Controls

To ensure maximum safety, hazards should be managed by following the hierarchy of controls.
This framework prioritizes control methods from most to least effective.

Hierarchy of Controls for lodomethyl Methyl Ether

Elimination
(Remove the hazard)

Substitution
(Use a less hazardous chemical)

Engineering Controls
(e.g., Chemical Fume Hood)

Administrative Controls

(e.g., SOPs, Training)

Personal Protective Equipment Most
(Gloves, Goggles, Respirator) Effective

Least
Effective

Click to download full resolution via product page

Caption: The hierarchy of controls prioritizes safety measures from most to least effective.

Operational Plans
Safe Handling Protocol
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. Preparation and Engineering Controls:

Area Designation: Designate a specific area within a certified chemical fume hood for
handling lodomethyl methyl ether.

Ventilation Check: Verify the fume hood is functioning correctly (check airflow monitor) before
beginning any work.

Emergency Equipment: Ensure an eyewash station, safety shower, and a Class B (or ABC)
fire extinguisher are unobstructed and immediately accessible.

Spill Kit: Have a chemical spill kit rated for flammable and toxic organic liquids readily
available.

Grounding: Ensure all containers and dispensing equipment are properly grounded to
prevent static discharge, which could ignite the flammable vapors.[9]

. Handling the Compound:

Don PPE: Put on all required PPE before handling the chemical container.

Inert Atmosphere: If the procedure is sensitive to air or moisture, handle the compound
under an inert atmosphere (e.g., nitrogen or argon).[4]

Dispensing: Use only non-sparking tools for transfers.[4][9] Perform all transfers slowly in the
back of the fume hood to minimize vapor escape. Use a syringe or cannula for liquid
transfers where possible.

Container Management: Keep the container tightly closed when not in use.[4]

. Post-Handling and Cleanup:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with the chemical using a suitable solvent (e.g., ethanol), followed by soap and
water. All decontamination materials must be treated as hazardous waste.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove outer
gloves first, followed by the lab coat, face shield, and goggles. Remove inner gloves last.
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» Hygiene: Wash hands and forearms thoroughly with soap and water after work is completed.

[4]

Operational Workflow

1. Preparation Phase 2. Handling Phase 3. Cleanup & Disposal Phase

Verity Engineering Controls
‘ (orme Hood, Eyewash) Gather Required PPE Prepare Spill kit H—a-SeELPANES o

Click to download full resolution via product page
Caption: Step-by-step workflow for the safe handling of lodomethyl methyl ether.
Emergency and Disposal Plans

Emergency Procedures

Immediate action is critical in the event of an exposure or spill.
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Incident Type

Immediate Action Protocol

Skin Contact

1. Immediately go to the nearest safety shower.
2. Remove all contaminated clothing while
under the shower. 3. Flush the affected area
with copious amounts of water for at least 15
minutes.[10] 4. Seek immediate medical

attention.

Eye Contact

1. Immediately go to the nearest eyewash
station. 2. Forcibly hold eyelids open and flush
eyes with water for at least 15 minutes.[10] 3.
Remove contact lenses if present and easy to
do. 4. Seek immediate medical attention.

1. Move the affected person to fresh air

immediately.[7] 2. If breathing is difficult,

Inhalation administer oxygen. If breathing has stopped,
begin artificial respiration. 3. Seek immediate
medical attention.

1. Do NOT induce vomiting. 2. Rinse mouth with

Ingestion water. 3. If the person is conscious, have them

drink one to two glasses of water. 4. Seek

immediate medical attention.[10]

Small Spill (<100 mL)

1. Evacuate all non-essential personnel from the
area. 2. Wearing full PPE (including respirator),
cover the spill with an absorbent material rated
for flammable liquids (e.g., Chemizorb®). 3.
Collect the absorbed material using non-
sparking tools and place it in a sealed, labeled
hazardous waste container. 4. Decontaminate

the spill area.

Large Spill (>100 mL)

1. Evacuate the entire laboratory immediately. 2.
Alert personnel in adjacent areas and activate
the fire alarm if necessary. 3. Call emergency

services and the institution's environmental
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health and safety (EH&S) department.[10] 4. Do

not attempt to clean up the spill yourself.

Storage and Disposal Plan

o Storage: Store lodomethyl methyl ether in a tightly sealed, properly labeled container in a
designated, ventilated, and explosion-proof refrigerator for flammable liquids, typically at 2-
8°C.[2][5] Store away from incompatible materials such as strong oxidizing agents, acids,
and bases.[9]

o Waste Disposal: All materials contaminated with lodomethyl methyl ether, including empty
containers, used PPE, and cleanup debris, must be treated as hazardous waste.

o Segregation: Collect all waste in a dedicated, sealed container made of a compatible
material. Do not mix with other waste streams.[11]

o Labeling: Clearly label the waste container as "Hazardous Waste: lodomethyl Methyl
Ether" and include other relevant hazard warnings (Flammable, Toxic, Corrosive).

o Disposal: Dispose of the waste through your institution's approved hazardous waste
disposal program, in accordance with all local, state, and federal regulations.[11]

: L E

Property Value

Molecular Formula C2HsIO[1]

Molecular Weight 171.96 g/mol [1]

Appearance Liquid[2]

Density 2.03 g/mL at 25 °CJ[2][3]

Boiling Point 39 °C at 20 mmHg[2][3]

Flash Point 22 °C (71.6 °F) - closed cup[2][3]
Storage Temperature 2-8°C[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iodomethyl-methyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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